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Introduction
4-Methoxyphenol, also known as mequinol or hydroquinone monomethyl ether, is an organic

compound with the chemical formula CH₃OC₆H₄OH. It belongs to the class of phenols and is

characterized by a methoxy group substituted at the para position of the benzene ring of a

phenol molecule.[1] This white, waxy crystalline solid has played a significant role in the

advancement of organic chemistry and has found diverse applications, ranging from being a

key polymerization inhibitor to a dermatological agent. This technical guide provides a

comprehensive overview of the historical context of its discovery, detailed experimental

protocols for its synthesis, and a summary of its key quantitative data.

Historical Context and Discovery
The discovery of 4-Methoxyphenol is rooted in the broader exploration of phenols and their

derivatives in the late 19th century. Following the isolation of phenol from coal tar in 1834 by

Friedlieb Ferdinand Runge, the scientific community embarked on extensive research into the

modification and synthesis of related compounds.[2][3] The development of methylation

techniques for phenols was a crucial step that led to the synthesis of compounds like 4-
Methoxyphenol.
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While the exact date and individual credited with the first synthesis of 4-Methoxyphenol are

not definitively documented in readily available historical records, it is widely accepted that its

preparation emerged from early studies in organic chemistry during this period.[1] Chemists of

the era were actively investigating the reactions of phenols and their salts with alkylating

agents. The synthesis of 4-Methoxyphenol was a logical extension of this work, likely

achieved through the methylation of hydroquinone.

Early applications of 4-Methoxyphenol were primarily in the realm of chemical synthesis,

where it served as an intermediate for the production of other organic compounds. Its utility as

a polymerization inhibitor was also recognized, preventing the premature polymerization of

monomers like acrylates and styrene.[4] This property made it a valuable component in the

burgeoning polymer industry. In later years, its biological activity as a depigmenting agent was

discovered, leading to its use in dermatology.[5]

Physicochemical Properties
4-Methoxyphenol is a white to off-white crystalline solid with a characteristic phenolic or

caramel-like odor.[1] A summary of its key physical and chemical properties is presented in the

table below.

Property Value Reference

Molecular Formula C₇H₈O₂ [4]

Molar Mass 124.14 g/mol [4]

Melting Point 54-56 °C [6]

Boiling Point 243 °C [6]

Density 1.55 g/cm³ [4]

Solubility

Soluble in alcohol, ether,

acetone, benzene; slightly

soluble in water.

pKa 10.2
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Several methods have been developed for the synthesis of 4-Methoxyphenol. The most

common approaches involve the methylation of hydroquinone or the oxidation of p-

anisaldehyde.

Methylation of Hydroquinone
This is a classical and widely used method for the synthesis of 4-Methoxyphenol.

Experimental Protocol:

Reaction Setup: In a three-necked flask equipped with a reflux condenser, a mechanical

stirrer, and a dropping funnel, dissolve 110 g (1 mole) of hydroquinone in 500 mL of a 10%

aqueous sodium hydroxide solution.

Addition of Methylating Agent: While stirring vigorously, add 126 g (1 mole) of dimethyl

sulfate dropwise to the reaction mixture. Maintain the temperature of the reaction mixture

below 40°C using a water bath.

Reaction Completion: After the addition is complete, continue stirring for an additional 30

minutes. To ensure the complete reaction and decomposition of any unreacted dimethyl

sulfate, gently heat the mixture to reflux for 30 minutes.

Work-up and Isolation: Cool the reaction mixture in an ice bath to precipitate the product.

Filter the crude 4-Methoxyphenol and wash it with cold water.

Purification: The crude product can be purified by recrystallization from a suitable solvent like

petroleum ether or by vacuum distillation. The typical yield for this reaction is approximately

78%.[6]

Synthesis from p-Anisaldehyde
This method provides an alternative route to 4-Methoxyphenol via the oxidation of p-

anisaldehyde.

Experimental Protocol:

Reaction Setup: In a 500 mL round-bottom flask, dissolve 5.0 g (36.7 mmol) of p-

anisaldehyde in 184 mL of methylene chloride.
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Addition of Reagents: To this solution, add 9.37 mL of 30% aqueous hydrogen peroxide and

5.54 mL of formic acid.

Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux for 20.5 hours

with continuous stirring.

Hydrolysis: After cooling the reaction mixture, add 119 mL of 1.5 N sodium hydroxide

solution and stir for 15 minutes to hydrolyze the intermediate formate ester.

Extraction and Isolation: Separate the organic layer and extract the aqueous layer with

methylene chloride. Combine the organic extracts, dry over anhydrous magnesium sulfate,

and concentrate under reduced pressure to obtain the crude product.

Purification: The crude 4-Methoxyphenol can be purified by distillation to yield a white

crystalline solid. The reported yield for this method is approximately 85-91%.[6]

Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 4-Methoxyphenol
from hydroquinone.
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Caption: Synthesis workflow of 4-Methoxyphenol from hydroquinone.
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Conclusion
4-Methoxyphenol, a product of 19th-century advances in organic synthesis, continues to be a

compound of significant industrial and pharmaceutical importance. Its history is intertwined with

the development of fundamental organic reactions, and its synthesis via the methylation of

hydroquinone remains a cornerstone of its production. The detailed protocols and data

presented in this guide offer valuable insights for researchers and professionals engaged in the

fields of chemical synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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